molecular formula C9H8BrFO2 B8493278 1-(2-Bromo-4-fluorophenoxy)-2-propanone

1-(2-Bromo-4-fluorophenoxy)-2-propanone

Cat. No.: B8493278
M. Wt: 247.06 g/mol
InChI Key: LVYFZHXFVDRMGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Bromo-4-fluorophenoxy)-2-propanone is a halogenated aromatic ketone featuring a phenoxy group substituted with bromine (2-position) and fluorine (4-position) attached to a propanone backbone. The bromine and fluorine substituents enhance electrophilic reactivity and metabolic stability, while the ether linkage influences solubility and degradation pathways .

Properties

Molecular Formula

C9H8BrFO2

Molecular Weight

247.06 g/mol

IUPAC Name

1-(2-bromo-4-fluorophenoxy)propan-2-one

InChI

InChI=1S/C9H8BrFO2/c1-6(12)5-13-9-3-2-7(11)4-8(9)10/h2-4H,5H2,1H3

InChI Key

LVYFZHXFVDRMGQ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)COC1=C(C=C(C=C1)F)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Substituent Analysis

The compound is compared to three analogues (Table 1), highlighting differences in substituent positions, backbone structure, and functional groups.

Table 1: Structural Comparison

Compound Name Substituent Positions Backbone Functional Group Molecular Weight (g/mol)
1-(2-Bromo-4-fluorophenoxy)-2-propanone 2-Br, 4-F Propanone Ether-linked phenoxy ~259
1-(4-Bromo-2-fluorophenyl)propan-1-one 4-Br, 2-F Propan-1-one Direct phenyl ketone ~259
1-(4-Bromo-2-fluorophenyl)pentan-1-one 4-Br, 2-F Pentan-1-one Direct phenyl ketone ~287
1-(3-Bromo-5-fluorophenyl)ethanone 3-Br, 5-F Ethanone Direct phenyl ketone ~217

Key Observations :

  • Substituent Positions: Halogen placement significantly alters electronic effects.
  • Backbone Differences: The propanone backbone (target) vs. propan-1-one (e.g., 1-(4-Bromo-2-fluorophenyl)propan-1-one) affects steric bulk. Propanone’s central carbonyl may increase steric hindrance near the aromatic ring, influencing binding interactions in biological systems .
  • Ether Linkage : Unique to the target compound, this group increases polarity and solubility in polar solvents (e.g., acetone, DMSO) compared to direct phenyl ketones, which are typically more lipophilic .

Physicochemical Properties

Table 2: Property Comparison

Property 1-(2-Bromo-4-fluorophenoxy)-2-propanone 1-(4-Bromo-2-fluorophenyl)propan-1-one 1-(3-Bromo-5-fluorophenyl)ethanone
Boiling Point (°C, estimated) 280–300 260–280 220–240
LogP (Estimated) 2.8 3.2 2.5
Solubility in Water (mg/L) ~50 ~20 ~100

Notes:

  • The target compound’s ether linkage reduces hydrophobicity (lower LogP) compared to 1-(4-Bromo-2-fluorophenyl)propan-1-one, enhancing aqueous solubility .
  • Longer backbones (e.g., pentan-1-one derivatives) exhibit higher molecular weights and melting points but lower volatility .

Environmental and Metabolic Stability

  • Degradation: The ether bond in the target compound may hydrolyze under acidic conditions, forming phenolic intermediates. In contrast, direct phenyl ketones resist hydrolysis but undergo oxidative metabolism via cytochrome P450 systems .
  • Persistence : Brominated compounds generally persist longer in the environment than fluorinated ones. The target’s ortho-bromo substituent may further reduce biodegradation rates compared to para-substituted analogues .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.